Cas no 288863-28-5 (2-Hydroxy-6-phenylhexanenitrile)
288863-28-5 structure
Product Name:2-Hydroxy-6-phenylhexanenitrile
CAS No:288863-28-5
MF:C12H15NO
MW:189.253603219986
CID:239063
PubChem ID:53302013
Update Time:2025-04-19
2-Hydroxy-6-phenylhexanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-6-phenylhexanenitrile
- Benzenehexanenitrile, α-hydroxy-
- Benzenehexanenitrile,a-hydroxy-
- I01-9428
- SB84615
- SCHEMBL12570603
- alpha-hydroxy-benzenehexanenitrile
- AKOS015891472
- FT-0763718
- 288863-28-5
- DTXSID20693276
-
- Inchi: 1S/C12H15NO/c13-10-12(14)9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7,12,14H,4-5,8-9H2
- InChI Key: DYLWAQBBAIIOSZ-UHFFFAOYSA-N
- SMILES: OC(C#N)CCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.054
- Boiling Point: 355.7°C at 760 mmHg
- Flash Point: 168.9°C
- Refractive Index: 1.533
- PSA: 44.02000
- LogP: 2.28388
2-Hydroxy-6-phenylhexanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Hydroxy-6-phenylhexanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112583-1g |
2-Hydroxy-6-phenylhexanenitrile |
288863-28-5 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Chemenu | CM122628-1g |
2-hydroxy-6-phenylhexanenitrile |
288863-28-5 | 95% | 1g |
$333 | 2023-01-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732489-1g |
2-Hydroxy-6-phenylhexanenitrile |
288863-28-5 | 98% | 1g |
¥2343.00 | 2024-05-20 | |
| Crysdot LLC | CD12088190-1g |
2-Hydroxy-6-phenylhexanenitrile |
288863-28-5 | 95+% | 1g |
$353 | 2024-07-24 |
2-Hydroxy-6-phenylhexanenitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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